![molecular formula C10H9NO3 B2829792 3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid CAS No. 1779370-06-7](/img/structure/B2829792.png)
3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
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Overview
Description
3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is a chemical compound with a molecular weight of 191.19 . It is a powder at room temperature . This compound is a part of the large group of natural products known as 1,2,3,4-tetrahydroisoquinolines (THIQ), which are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinoline derivatives has been achieved through various methods such as the Pictet-Spengler and Bischler-Nepieralski reactions . Recent approaches include enyne metathesis, [2 + 2 + 2] cycloaddition, and the Diels-Alder reaction . The synthesis of these compounds involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent .Molecular Structure Analysis
The InChI code for 3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is1S/C10H9NO3/c12-8-5-6-3-1-2-4-7 (6)9 (11-8)10 (13)14/h1-4,9H,5H2, (H,11,12) (H,13,14)
. This indicates the presence of 10 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms in the molecule . Physical And Chemical Properties Analysis
3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is a powder at room temperature . It has a molecular weight of 191.19 . The compound is stored at room temperature .Scientific Research Applications
- Drug Synthesis and Medicinal Chemistry Example: Derivatives of this compound have been investigated for their anticancer properties.
- Anticancer Agents Mechanisms: They interfere with DNA repair pathways and transcription processes, making them promising candidates for cancer therapy.
- Biological Activities : These compounds may modulate neurotransmitter systems and protect neurons from oxidative stress .
- Protein-Ligand Interactions Techniques: Techniques like NMR spectroscopy and X-ray crystallography reveal binding modes.
- Chemical Biology and Enzyme Inhibition Therapeutic Potential: Enzyme inhibitors may lead to new treatments for various diseases.
- Natural Product Synthesis Applications: Total synthesis of natural products benefits from their strategic incorporation.
Neurodegenerative Disorders
Safety and Hazards
The safety information for 3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
3-oxo-2,4-dihydro-1H-isoquinoline-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c12-8-5-6-3-1-2-4-7(6)9(11-8)10(13)14/h1-4,9H,5H2,(H,11,12)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUBIWGYGIXZCDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(NC1=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid | |
CAS RN |
1779370-06-7 |
Source
|
Record name | 3-oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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